Cas no 1018240-62-4 (3-Cyano-N-(4-methoxybenzyl)benzenesulfonamide)

• Product Name: 3-Cyano-N-(4-methoxybenzyl)benzenesulfonamide
• CAS No: 1018240-62-4
• MF: C₁₅H₁₄N₂O₃S
• MW: 302.348262310028
• CID: 1094772
• PubChem ID: 3292289
• Update Time: 2025-10-29

3-Cyano-N-(4-methoxybenzyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-N-(4-methoxybenzyl)benzenesulfonamide
• 3-cyano-N-[(4-methoxyphenyl)methyl]benzenesulfonamide
• SB83061
• 1018240-62-4
• AKOS008679622
• Benzenesulfonamide, 3-cyano-N-[(4-methoxyphenyl)methyl]-

• Inchi： 1S/C15H14N2O3S/c1-20-14-7-5-12(6-8-14)11-17-21(18,19)15-4-2-3-13(9-15)10-16/h2-9,17H,11H2,1H3
• InChI Key： GQNXTNDXBDJMAA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C#N)C=1)(NCC1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 302.07251349g/mol
• Monoisotopic Mass: 302.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87.6Ų

Additional information on 3-Cyano-N-(4-methoxybenzyl)benzenesulfonamide

Professional Introduction to Compound with CAS No. 1018240-62-4 and Product Name: 3-Cyano-N-(4-methoxybenzyl)benzenesulfonamide

The compound with the CAS number 1018240-62-4 and the product name 3-Cyano-N-(4-methoxybenzyl)benzenesulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound includes a benzenesulfonamide moiety, which is a well-known pharmacophore in the design of bioactive molecules. The presence of a cyano group and a 4-methoxybenzyl substituent further enhances its chemical diversity and functional properties, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them valuable in the development of therapeutic agents. The 3-Cyano-N-(4-methoxybenzyl)benzenesulfonamide compound leverages these properties by incorporating specific functional groups that can modulate biological pathways. This compound has been studied for its potential role in inhibiting key enzymes involved in inflammatory processes, making it a candidate for the development of novel anti-inflammatory drugs.

One of the most compelling aspects of this compound is its structural versatility. The cyano group not only contributes to the compound's solubility but also serves as a site for further chemical modifications. This allows researchers to tailor the compound's properties for specific applications, such as enhancing its binding affinity to target proteins or improving its metabolic stability. The 4-methoxybenzyl substituent adds another layer of functionality, providing a hydrophobic anchor that can improve membrane permeability and oral bioavailability. These features make 3-Cyano-N-(4-methoxybenzyl)benzenesulfonamide an attractive scaffold for drug discovery.

Recent studies have highlighted the importance of benzenesulfonamide derivatives in the treatment of various diseases. For instance, research has demonstrated that sulfonamides can act as potent inhibitors of carbonic anhydrase, an enzyme involved in conditions such as glaucoma and altitude sickness. Additionally, sulfonamides have shown promise in the treatment of bacterial infections due to their ability to disrupt bacterial cell wall synthesis. The 3-Cyano-N-(4-methoxybenzyl)benzenesulfonamide compound has been investigated for its potential to inhibit these enzymes, offering a new therapeutic approach against bacterial infections.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyano group is typically achieved through cyanation reactions, while the methoxylation of the benzyl group is performed using methanol under acidic conditions. These synthetic steps highlight the compound's complexity and the expertise required to produce it in high yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the structural integrity of the final product.

In terms of pharmacological activity, preliminary studies have shown that 3-Cyano-N-(4-methoxybenzyl)benzenesulfonamide exhibits significant anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit nitric oxide production in macrophages, a key mediator of inflammation. Furthermore, animal models have shown that this compound can reduce inflammation-induced pain and swelling, suggesting its potential as an anti-inflammatory agent. These findings are particularly exciting given the increasing prevalence of chronic inflammatory diseases worldwide.

The potential therapeutic applications of this compound extend beyond anti-inflammatory uses. Research is ongoing to explore its efficacy in other areas such as cancer therapy and neuroprotection. Sulfonamides have been identified as promising candidates in oncology due to their ability to disrupt tumor cell proliferation and induce apoptosis. The unique structure of 3-Cyano-N-(4-methoxybenzyl)benzenesulfonamide may offer new insights into how sulfonamides can be optimized for cancer treatment. Additionally, studies suggest that this compound may protect against neurodegenerative diseases by inhibiting oxidative stress and neuroinflammation.

The development of novel drug candidates like 3-Cyano-N-(4-methoxybenzyl)benzenesulfonamide relies heavily on advancements in computational chemistry and molecular modeling techniques. These tools allow researchers to predict how a compound will interact with biological targets at the molecular level, thereby accelerating the drug discovery process. By integrating experimental data with computational predictions, scientists can identify lead compounds with high potential for therapeutic efficacy while minimizing toxicity risks.

Regulatory considerations are also crucial in bringing such compounds to market. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical products meet stringent quality standards before they are approved for human use. Additionally, thorough toxicological studies are conducted to assess the safety profile of new drug candidates like 3-Cyano-N-(4-methoxybenzyl)benzenesulfonamide before they can be used in clinical trials.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into viable therapeutic options for patients worldwide.